Cas no 436091-59-7 (4-Bromo-7-methoxy-1H-indole)
4-Bromo-7-methoxy-1H-indole is a halogenated indole derivative characterized by a bromine substitution at the 4-position and a methoxy group at the 7-position of the indole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The bromine moiety enhances reactivity for further functionalization via cross-coupling reactions, while the methoxy group contributes to electronic modulation and stability. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its reactivity and shelf stability.
4-Bromo-7-methoxy-1H-indole structure
Product Name:4-Bromo-7-methoxy-1H-indole
CAS No:436091-59-7
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD08272257
CID:828945
PubChem ID:46835540
Update Time:2025-10-20
4-Bromo-7-methoxy-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-7-methoxy-1H-indole
- 4-Bromo-7-methoxyindole
- 1h-indole, 4-bromo-7-methoxy-
- 4-bromo-7-methoxy indole
- WCEJDYPAEFIBCD-UHFFFAOYSA-N
- BCP26752
- PB12522
- AB0059392
- ST24023404
- AM20040473
- Z4755
- A15570
- FS-3590
- DTXSID10676457
- SCHEMBL594174
- MFCD08272257
- EN300-115024
- AKOS015898580
- SY021797
- CS-W022118
- 436091-59-7
-
- MDL： MFCD08272257
- Inchi： 1S/C9H8BrNO/c1-12-8-3-2-7(10)6-4-5-11-9(6)8/h2-5,11H,1H3
- InChI Key： WCEJDYPAEFIBCD-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1C=CN2)OC
Computed Properties
- Exact Mass: 224.97900
- Monoisotopic Mass: 224.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25
- XLogP3: 2.7
Experimental Properties
- Density: 1.591±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 356.49°C at 760 mmHg
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
- PSA: 25.02000
- LogP: 2.93900
4-Bromo-7-methoxy-1H-indole Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Sealed in dry,Room Temperature
4-Bromo-7-methoxy-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-7-methoxy-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS835-50mg |
4-Bromo-7-methoxy-1H-indole |
436091-59-7 | 95% | 50mg |
221.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS835-200mg |
4-Bromo-7-methoxy-1H-indole |
436091-59-7 | 95% | 200mg |
482.0CNY | 2021-08-04 | |
| Chemenu | CM107997-5g |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95% | 5g |
$636 | 2021-08-06 | |
| Chemenu | CM107997-250mg |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM107997-1g |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM107997-5g |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM107997-10g |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95%+ | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM107997-25g |
1h-indole, 4-bromo-7-methoxy- |
436091-59-7 | 95%+ | 25g |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B94980-250mg |
4-Bromo-7-methoxy-1H-indole |
436091-59-7 | 95% | 250mg |
¥237.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B94980-1g |
4-Bromo-7-methoxy-1H-indole |
436091-59-7 | 95% | 1g |
¥704.0 | 2023-09-08 |
4-Bromo-7-methoxy-1H-indole Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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